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Compound of Interest

Compound Name: Yunnandaphninine G

Cat. No.: B12321359 Get Quote

Yunnandaphninine G: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical summary of the currently available information on

Yunnandaphninine G, a member of the complex family of Daphniphyllum alkaloids. While the

complete biological profile of this specific compound remains largely uncharacterized in publicly

accessible literature, this guide consolidates its fundamental chemical properties.

Core Compound Identification
A critical first step in the study of any natural product is its unambiguous identification. The

following table summarizes the key identifiers for Yunnandaphninine G.

Parameter Value

CAS Number 1042143-83-8

Molecular Formula C₃₀H₄₇NO₃

Molecular Weight 469.7 g/mol
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As of the date of this publication, detailed experimental data for Yunnandaphninine G,

including comprehensive biological activity assays, specific experimental protocols, and

elucidated signaling pathways, are not available in the public domain. Broader research into

the Daphniphyllum genus of alkaloids suggests a range of potential biological activities,

including cytotoxic, antioxidant, and vasorelaxant effects. However, it is crucial to note that

these are general characteristics of the broader chemical class and have not been specifically

demonstrated for Yunnandaphninine G.

Future Directions
The unique and complex structure of Yunnandaphninine G, like other Daphniphyllum

alkaloids, presents a compelling case for further investigation. Future research endeavors

would be necessary to:

Isolate and Characterize: Perform detailed isolation and structural elucidation to confirm its

chemical architecture and stereochemistry.

Biological Screening: Conduct a comprehensive battery of in vitro and in vivo assays to

determine its pharmacological profile. This would include, but not be limited to, cytotoxicity

screens against various cancer cell lines, antioxidant capacity assays, and assessments of

its effects on vascular tone.

Mechanism of Action Studies: Upon identification of significant biological activity, subsequent

studies would be required to delineate the underlying molecular mechanisms and identify

specific cellular targets and signaling pathways.

The following logical workflow is proposed for future research initiatives focused on

Yunnandaphninine G.

Compound Acquisition & Verification Biological Evaluation Mechanism of Action

Isolation & Purification
from Natural Source

Structural Elucidation
(NMR, MS)

Purity Assessment
(HPLC)

In Vitro Screening
(Cytotoxicity, Antioxidant, etc.)

Proceed if pure Hit Identification In Vivo Studies
(Animal Models) Target IdentificationIf active Signaling Pathway

Analysis
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Proposed Research Workflow for Yunnandaphninine G.

Due to the absence of specific experimental data for Yunnandaphninine G, this guide cannot

provide detailed experimental protocols or signaling pathway diagrams at this time.

Researchers are encouraged to use the provided foundational data as a starting point for novel

investigations into the potential therapeutic applications of this intriguing natural product.

To cite this document: BenchChem. [Yunnandaphninine G CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12321359#yunnandaphninine-g-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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